Cas no 1805056-95-4 (2-Chloro-4-(difluoromethyl)-3-fluoro-5-iodopyridine)

• Product Name: 2-Chloro-4-(difluoromethyl)-3-fluoro-5-iodopyridine
• CAS No: 1805056-95-4
• MF: C₆H₂ClF₃IN
• MW: 307.43946313858
• CID: 4865555
• Update Time: 2025-06-09

2-Chloro-4-(difluoromethyl)-3-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-3-fluoro-5-iodopyridine

• Inchi： 1S/C6H2ClF3IN/c7-5-4(8)3(6(9)10)2(11)1-12-5/h1,6H
• InChI Key： RFTAGLLYQRLTNR-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4-(difluoromethyl)-3-fluoro-5-iodopyridine

Comprehensive Overview of 2-Chloro-4-(difluoromethyl)-3-fluoro-5-iodopyridine (CAS No. 1805056-95-4)

2-Chloro-4-(difluoromethyl)-3-fluoro-5-iodopyridine (CAS No. 1805056-95-4) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique polyhalogenated structure, serves as a critical building block in the synthesis of advanced molecules. Its molecular formula, C₆H₂ClF₂IN, reflects the presence of multiple halogens, including chloro, difluoromethyl, fluoro, and iodo substituents, which contribute to its reactivity and versatility.

In recent years, the demand for halogenated pyridines like 2-Chloro-4-(difluoromethyl)-3-fluoro-5-iodopyridine has surged due to their applications in crop protection chemicals and drug discovery. Researchers are particularly interested in its potential to act as a key intermediate in the development of novel herbicides and fungicides, addressing global challenges such as food security and sustainable agriculture. The compound's iodo moiety also makes it valuable for cross-coupling reactions, a topic frequently searched in organic synthesis forums.

The synthesis of 2-Chloro-4-(difluoromethyl)-3-fluoro-5-iodopyridine involves meticulous halogenation steps, often requiring catalysts and controlled conditions to ensure high purity. Analytical techniques such as NMR spectroscopy and HPLC are essential for quality control, as impurities can significantly impact downstream applications. This aligns with the growing interest in green chemistry and process optimization, which are hot topics in chemical manufacturing discussions.

From a commercial perspective, CAS No. 1805056-95-4 is supplied by specialized chemical vendors catering to R&D laboratories and industrial-scale producers. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance, which are frequently queried in procurement databases. Additionally, the compound's storage stability and handling precautions are critical considerations, often highlighted in safety data sheets (SDS).

Looking ahead, 2-Chloro-4-(difluoromethyl)-3-fluoro-5-iodopyridine is poised to play a pivotal role in emerging technologies such as precision farming and targeted therapeutics. Its structural complexity offers opportunities for patentable innovations, a subject of interest for intellectual property professionals. As the scientific community continues to explore its potential, this compound remains a focal point in high-value chemical research.